Cas no 42436-20-4 (3-(2-chloroethyl)-2-[(2-chloroethyl)amino]-1,3,2-oxazaphosphinan-4-one 2-oxide)

• Product Name: 3-(2-chloroethyl)-2-[(2-chloroethyl)amino]-1,3,2-oxazaphosphinan-4-one 2-oxide
• CAS No: 42436-20-4
• MF: C₇H₁₃Cl₂N₂O₃P
• MW: 275.069480657578
• CID: 928114
• PubChem ID: 99303
• Update Time: 2025-04-19

3-(2-chloroethyl)-2-[(2-chloroethyl)amino]-1,3,2-oxazaphosphinan-4-one 2-oxide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-2-[(2-chloroethyl)amino]-1,3,2-oxazaphosphinan-4-one 2-oxide
• 3-(2-chloroethyl)-2-(2-chloroethylamino)-2-oxo-1,3,2λ⁵-oxazaphosphinan-4-one
• 4-ketoifosfamide
• 4-Ketoisophosphamid
• AC1L40SU
• AC1Q6TAZ
• AR-1E6180
• CHEMBL1319
• CTK8D5709
• NSC208842
• rac-4-ketoifosfamide
• 4-KETOISOPHOSPHAMIDE
• 3-(2-chloroethyl)-2-(2-chloroethylamino)-2-oxo-1,3,2lambda5-oxazaphosphinan-4-one
• NSC 208842
• DTXSID601118042
• 4-OXOISOPHOSPHAMIDE
• UNII-PQS241MB7I
• CHEBI:80561
• 4-KETOIFOSFAMIDE, (+/-)-
• PQS241MB7I
• 4H-1,3,2-Oxazaphosphorin-4-one, 3-(2-chloroethyl)-2-((2-chloroethyl)amino)tetrahydro-, 2-oxide
• Q27149605
• 42436-20-4
• NSC-208842

• Inchi： 1S/C7H13Cl2N2O3P/c8-2-4-10-15(13)11(5-3-9)7(12)1-6-14-15/h1-6H2,(H,10,13)
• InChI Key： PEZLCTIXHCOEOG-UHFFFAOYSA-N
• SMILES： ClCCN1C(CCOP1(NCCCl)=O)=O

Computed Properties

• Exact Mass: 274.00429
• Monoisotopic Mass: 274.004084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: -0.2

Experimental Properties

• Density: 1.42
• Boiling Point: 364.1°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.515
• PSA: 58.64
• LogP: 1.73940